Cas no 2111876-23-2 (4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one)
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one
- EN300-1780899
- 2111876-23-2
-
- Inchi: 1S/C12H12O2/c1-9(13)5-6-10-3-2-4-11-7-8-14-12(10)11/h2-6H,7-8H2,1H3/b6-5+
- InChI Key: GQURVGQVTDYNBX-AATRIKPKSA-N
- SMILES: O1CCC2C=CC=C(/C=C/C(C)=O)C1=2
Computed Properties
- Exact Mass: 188.083729621g/mol
- Monoisotopic Mass: 188.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780899-1g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 1g |
$1057.0 | 2023-09-20 | ||
| Enamine | EN300-1780899-5g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 5g |
$3065.0 | 2023-09-20 | ||
| Enamine | EN300-1780899-10g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 10g |
$4545.0 | 2023-09-20 | ||
| Enamine | EN300-1780899-0.05g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 0.05g |
$888.0 | 2023-09-20 | ||
| Enamine | EN300-1780899-0.1g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 0.1g |
$930.0 | 2023-09-20 | ||
| Enamine | EN300-1780899-0.25g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 0.25g |
$972.0 | 2023-09-20 | ||
| Enamine | EN300-1780899-0.5g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 0.5g |
$1014.0 | 2023-09-20 | ||
| Enamine | EN300-1780899-1.0g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 1g |
$1057.0 | 2023-05-23 | ||
| Enamine | EN300-1780899-2.5g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 2.5g |
$2071.0 | 2023-09-20 | ||
| Enamine | EN300-1780899-5.0g |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one |
2111876-23-2 | 5g |
$3065.0 | 2023-05-23 |
4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one
4-(2,3-Dihydro-1-benzofuran-7-yl)but-3-en-2-one (CAS No. 2111876-23-2): A Versatile Chemical Building Block for Pharmaceutical and Material Science
4-(2,3-Dihydro-1-benzofuran-7-yl)but-3-en-2-one (CAS No. 2111876-23-2) is an important organic compound that has garnered significant attention in recent years due to its unique structural features and broad application potential. This benzofuran derivative combines the aromatic characteristics of dihydrobenzofuran with the reactivity of an α,β-unsaturated ketone, making it a valuable intermediate in various chemical syntheses.
The compound's molecular structure features a 2,3-dihydro-1-benzofuran core, which is a privileged scaffold in medicinal chemistry. This heterocyclic system is known for its excellent pharmacokinetic properties and has been incorporated into numerous bioactive molecules. The but-3-en-2-one moiety attached to the benzofuran ring provides an electrophilic site that can participate in various Michael addition reactions, making it a versatile building block for organic synthesis.
Recent studies have highlighted the potential of 4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one in drug discovery programs. The compound's structure aligns well with current trends in fragment-based drug design, where researchers are increasingly focusing on privileged scaffolds that can be efficiently diversified into lead compounds. Its benzofuran core is particularly interesting as it mimics certain structural elements found in natural products with biological activity.
In material science, CAS 2111876-23-2 has shown promise as a precursor for organic electronic materials. The conjugated system formed by the benzofuran and enone functionalities can contribute to interesting optoelectronic properties. Researchers are exploring its potential in developing organic semiconductors and luminescent materials, especially in the context of sustainable energy applications.
The synthesis of 4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one typically involves palladium-catalyzed coupling reactions or condensation reactions starting from appropriately functionalized benzofuran derivatives. Recent advances in green chemistry have led to more sustainable synthetic routes, addressing growing concerns about environmental impact in chemical manufacturing.
From a commercial perspective, the demand for benzofuran-based compounds like 2111876-23-2 has been steadily increasing. Pharmaceutical companies are particularly interested in this class of compounds due to their drug-like properties and potential for central nervous system (CNS) activity. The market growth is further driven by the expanding applications in material science and agrochemical research.
Quality control of 4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and material applications. Recent developments in analytical chemistry have enabled more precise characterization of such complex molecules.
The stability profile of CAS 2111876-23-2 has been extensively studied. The compound demonstrates good stability under standard storage conditions, though it should be protected from prolonged exposure to light and moisture due to the reactive enone functionality. Proper handling procedures are recommended to maintain its chemical integrity.
Looking ahead, research on 4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one is expected to focus on several key areas: (1) development of novel synthetic methodologies, (2) exploration of its biological activities, and (3) investigation of its material properties. The compound's versatility makes it a promising candidate for addressing current challenges in drug discovery and advanced materials development.
For researchers working with 2111876-23-2, it's important to note that while the compound itself has significant potential, its derivatives often show even more interesting properties. Many recent publications have focused on structural modifications of the core scaffold to optimize specific characteristics for targeted applications.
In conclusion, 4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one represents an important class of organic intermediates with wide-ranging applications. Its unique combination of structural features and reactivity makes it valuable for both pharmaceutical research and material science. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, the importance of this compound is likely to grow further in the coming years.
2111876-23-2 (4-(2,3-dihydro-1-benzofuran-7-yl)but-3-en-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)